1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole

• IUPAC Name: 1-[4-[[1-(cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole
• InChI: InChI=1S/C18H23N3O/c1-13-9-14(2)21(19-13)16-5-7-18(8-6-16)22-12-17-11-20(17)10-15-3-4-15/h5-9,15,17H,3-4,10-12H2,1-2H3
• InChI Key: VSDTYOSXWUXRJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=C(C=C2)OCC3CN3CC4CC4)C
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

1-[4-[[1-(Cyclopropylmethyl)aziridin-2-yl]methoxy]phenyl]-3,5-dimethylpyrazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as CPI-1189 and has been found to have various biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of CPI-1189 is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. CPI-1189 has been shown to inhibit the activity of various enzymes and proteins involved in inflammation and cancer development, such as COX-2 and NF-κB.

Biochemical And Physiological Effects

CPI-1189 has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. CPI-1189 has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, CPI-1189 has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

CPI-1189 has several advantages for use in lab experiments. It is a highly specific compound that can be used to target specific signaling pathways in the body. CPI-1189 is also relatively stable and can be easily synthesized in large quantities. However, one limitation of CPI-1189 is that it has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of CPI-1189. One area of research is the development of novel therapeutic applications for CPI-1189 in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research is the investigation of the potential anti-cancer properties of CPI-1189, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to fully understand the safety and efficacy of CPI-1189 in humans.

Synthesis Methods

The synthesis of CPI-1189 involves the reaction of 1-(cyclopropylmethyl)aziridine with 4-(2-bromoethoxy)phenyl-3,5-dimethylpyrazole in the presence of a palladium catalyst. The resulting product is then treated with sodium methoxide to obtain CPI-1189.

Scientific Research Applications

CPI-1189 has been extensively studied for its potential applications in scientific research. It has been found to have various pharmacological effects, including anti-inflammatory, analgesic, and anti-cancer properties. CPI-1189 has also been shown to have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.